Cas no 314282-88-7 (1,3,5,23,24-Pentahydroxy-30-nor-12,20(29)-oleanadien-28-oic acid; (1β,3β,5α)-form)

• Product Name: 1,3,5,23,24-Pentahydroxy-30-nor-12,20(29)-oleanadien-28-oic acid; (1β,3β,5α)-form
• CAS No: 314282-88-7
• MF: C₂₉H₄₄O₇
• MW: 504.655469894409
• CID: 6717951
• Update Time: 2024-03-03

1,3,5,23,24-Pentahydroxy-30-nor-12,20(29)-oleanadien-28-oic acid; (1β,3β,5α)-form Chemical and Physical Properties

Names and Identifiers

• (+)-1beta,3beta,5alpha,23,24-Pentahydroxy-30-norolean-12,20(29)-dien-28-oic acid
• 1,3,5,23,24-Pentahydroxy-30-nor-12,20(29)-oleanadien-28-oic acid; (1β,3β,5α)-form

• Inchi： 1S/C29H44O7/c1-17-7-8-27(23(34)35)11-9-24(2)18(19(27)13-17)5-6-20-25(24,3)10-12-29(36)26(20,4)21(32)14-22(33)28(29,15-30)16-31/h5,19-22,30-33,36H,1,6-16H2,2-4H3,(H,34,35)
• InChI Key： QNGKJIVXPKRSAZ-UHFFFAOYSA-N
• SMILES： CC12C3(C(C4C(C(=O)O)(CC3)CCC(=C)C4)=CCC1C1(C(CC(C(C1(O)CC2)(CO)CO)O)O)C)C

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• XLogP3: 3.986

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 11-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 11-hydroxysteroids